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Compound of Interest

Compound Name: TG 100713

Cat. No.: B1684652

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of a
stock solution of TG 100713 in Dimethyl Sulfoxide (DMSO). TG 100713 is a potent inhibitor of
Phosphoinositide 3-kinases (PI13Ks), with the highest potency for the o and y isoforms.[1]
Accurate preparation of a stock solution is critical for ensuring the reproducibility and reliability
of in vitro and in vivo experimental results. This protocol outlines the necessary materials, a
step-by-step procedure for solubilization, and best practices for storage to maintain the stability

and activity of the compound.

TG 100713 Properties

A summary of the key quantitative data for TG 100713 is presented in the table below for easy

reference.
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Property

Value

Molecular Formula

C12H10N6O

Molecular Weight 254.25 g/mol [1]
CAS Number 925705-73-3[1]
Appearance Light yellow to khaki solid[1]

Solubility in DMSO

6.41 mg/mL (25.21 mM)[1]

ICso Values

PI3K3: 24 nM, PI3Ky: 50 nM, PI13Ka: 165 nM,
PI3KB: 215 nM[1]

Experimental Workflow

The following diagram outlines the general workflow for preparing the TG 100713 stock

solution.
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Workflow for TG 100713 stock solution preparation.
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Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of TG 100713 in DMSO.

Materials

e TG 100713 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile pipette tips

Analytical balance
Equipment
e \ortex mixer

o Water bath sonicator

Procedure

» Preparation: Before opening, allow the vial of TG 100713 powder to equilibrate to room
temperature to prevent condensation of moisture.

e Weighing: Carefully weigh the desired amount of TG 100713 powder using an analytical
balance. To prepare 1 mL of a 10 mM stock solution, you will need 2.54 mg of the
compound.

o Calculation:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 254.25 g/mol x 1000 mg/g = 2.54 mg
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e Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
TG 100713 powder. For a 10 mM stock solution, if you weighed out 2.54 mg, you would add
1 mL of DMSO. It is recommended to use newly opened DMSO as it is hygroscopic, and
water absorption can significantly impact the solubility of the product.[1]

» Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does
not fully dissolve, sonicate the solution in a water bath for 10-15 minutes.[1]

» Visual Inspection: Visually inspect the solution to ensure there are no visible particles and
that the compound is completely dissolved.

Storage and Stability

Proper storage is critical to maintain the activity of the TG 100713 inhibitor.

Storage Condition Duration
-20°C 1 month[1]
-80°C 6 months[1]

» Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes.[2]

e Protection from Light: The stock solution should be protected from light.[1]

Application in Cell-Based Assays

When using the TG 100713 stock solution for cell-based assays, it is crucial to dilute the stock
solution in the culture medium to the desired final concentration. To avoid cellular toxicity from
the solvent, the final concentration of DMSO in the culture medium should be kept low, typically
below 0.5%.[2] It is also advisable to include a vehicle control (culture medium with the same
final concentration of DMSO) in your experiments.

Signaling Pathway
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TG 100713 is an inhibitor of the PI3K signaling pathway. This pathway is a critical regulator of
numerous cellular processes, including cell growth, proliferation, survival, and motility.
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PI3K signaling pathway and the inhibitory action of TG 100713.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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